Cas no 1213564-79-4 (METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE
• CAS No: 1213564-79-4
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5592765
• PubChem ID: 7175961
• Update Time: 2025-10-29

METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE
• Methyl (s)-3-amino-3-(3,4-dichlorophenyl)propanoate
• Benzenepropanoic acid, β-amino-3,4-dichloro-, methyl ester, (βS)-
• 1213564-79-4
• CS-0347165
• EN300-1162581

• Inchi： 1S/C10H11Cl2NO2/c1-15-10(14)5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： ICBZGDYJXAEMPV-VIFPVBQESA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 347.8±42.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE

METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE: A Comprehensive Overview

The compound with CAS No. 1213564-79-4, known as METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug development and material science.

METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE is characterized by its chiral center at the third carbon atom of the propane backbone. The stereochemistry of this compound is crucial, as it determines the spatial arrangement of the substituents and can significantly influence its biological activity. The presence of a methyl ester group further enhances its chemical reactivity and solubility properties.

Recent studies have highlighted the importance of METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the synthesis of chiral building blocks for drug discovery. The compound's ability to undergo various nucleophilic substitutions and condensation reactions makes it a valuable intermediate in organic synthesis.

The synthesis of METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. This is followed by esterification to introduce the methyl group and subsequent stereochemical resolution to obtain the desired enantiomer. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and structural integrity of the final product.

In terms of physical properties, METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating good resistance to degradation under mild reaction conditions.

The biological activity of METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE has been a focal point of recent research efforts. In vitro assays have demonstrated its ability to modulate key enzymatic pathways involved in cellular signaling and metabolism. Furthermore, preliminary animal studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for further pharmacological investigation.

From an industrial perspective, METHYL (3S)-3-AMINO-3-(3,4-DICHLOROPHENYL)PROPANOATE finds applications in the synthesis of advanced materials such as polymers and surfactants. Its unique combination of functional groups allows for tailored surface properties, which are highly desirable in coatings and adhesives. Additionally, its use in agrochemicals has been explored due to its potential role in enhancing crop resilience against environmental stressors.

Looking ahead, the continued exploration of METHYL (